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Compound of Interest

Compound Name: Pratensein

Cat. No.: B192153 Get Quote

Pratensein, an O-methylated isoflavone primarily found in red clover (Trifolium pratense), has

garnered significant scientific interest for its potential therapeutic properties.[1][2] This technical

guide provides a comprehensive overview of pratensein's chemical structure, physicochemical

and biological properties, and relevant experimental methodologies for researchers, scientists,

and drug development professionals.

Chemical Structure and Identification
Pratensein is classified as a 3'-hydroxy,4'-methoxyisoflavonoid, a class of isoflavonoids

characterized by a methoxy group at the C4' position and a hydroxyl group at the C3' position

of the isoflavonoid backbone.
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Identifier Value Source

IUPAC Name
5,7-dihydroxy-3-(3-hydroxy-4-

methoxyphenyl)chromen-4-one
[2][3][4]

CAS Number 2284-31-3 [1][4]

Molecular Formula C₁₆H₁₂O₆ [1][3][4]

Molecular Weight 300.26 g/mol [1][3][4]

Canonical SMILES
COC1=C(C=C(C=C1)C2=COC

3=CC(=CC(=C3C2=O)O)O)O
[3]

InChI

InChI=1S/C16H12O6/c1-21-

13-3-2-8(4-11(13)18)10-7-22-

14-6-9(17)5-

12(19)15(14)16(10)20/h2-7,17-

19H,1H3

[1][3]

InChIKey
FPIOBTBNRZPWJW-

UHFFFAOYSA-N
[1][3]

Synonyms

3',5,7-Trihydroxy-4'-

methoxyisoflavone, 3′-

Hydroxybiochanin A, 4′-O-

Methylorobol

[1]

Physicochemical Properties
Pratensein is a solid, yellowish compound.[1] Its solubility is limited in water but higher in

organic solvents.[1]
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Property Value Source

Melting Point 272-273 °C [4]

pKa (Strongest Acidic) 6.61

pKa (Strongest Basic) -4.8

Polar Surface Area 96.22 Å²

Rotatable Bond Count 2

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor

Count
6

Biological and Pharmacological Properties
Pratensein exhibits a range of biological activities that are of interest for drug development.

These properties are largely attributed to its polyphenolic structure, which allows it to scavenge

free radicals and modulate various biological pathways.[1]
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Activity Description Source

Antioxidant

Pratensein demonstrates

potent antioxidant effects by

neutralizing free radicals such

as DPPH, hydroxyl, superoxide

anion, and nitric oxide radicals.

[5][6][7] This activity is central

to its other therapeutic

potentials.

Anti-inflammatory

The compound has shown

anti-inflammatory properties,

which are beneficial in

conditions where inflammation

is a key factor.[1][8]

Anticancer

Research suggests that

pratensein possesses

anticancer activities.[1]

Extracts of Trifolium pratense,

containing pratensein, have

shown potential in modulating

cellular proliferation and

oxidative stress in breast

cancer models.[9][10]

Cardioprotective

It may contribute to the

prevention of atherosclerosis.

[2]

Phytoestrogenic

As a phytoestrogen,

pratensein can bind to

estrogen receptors, potentially

alleviating menopausal

symptoms like hot flashes.[8]

[11]

Plant Defense In plants, pratensein may play

a role in defense mechanisms
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against pathogens and

herbivores.[1]

Signaling Pathways
The biological effects of isoflavones like pratensein are mediated through their interaction with

various cellular signaling pathways. While specific pathways for pratensein are still under

detailed investigation, the general mechanisms for isoflavones involve the modulation of

pathways related to inflammation, cell proliferation, and apoptosis.
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Caption: General signaling pathways modulated by isoflavones like pratensein.

Experimental Protocols
Extraction of Pratensein from Trifolium pratense
While specific, detailed protocols for the extraction of pure pratensein are proprietary or vary

between laboratories, a general workflow can be described.
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Caption: General workflow for the extraction and isolation of pratensein.

Antioxidant Activity Assays
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The antioxidant capacity of pratensein is a key biological property and can be assessed using

various in vitro assays.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate an electron and

scavenge the stable DPPH free radical. The reduction of DPPH is monitored by the decrease

in its absorbance at a characteristic wavelength.

Methodology:

Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol).

Prepare various concentrations of pratensein.

Mix the pratensein solutions with the DPPH solution.

Incubate the mixture in the dark at room temperature.

Measure the absorbance at approximately 517 nm using a spectrophotometer.

Use a known antioxidant, such as ascorbic acid or BHT, as a positive control.

Calculate the percentage of scavenging activity and determine the IC₅₀ value (the

concentration of the sample required to scavenge 50% of the DPPH radicals).[5][12]

2. Superoxide Anion Radical Scavenging Assay

Principle: This assay is based on the reduction of nitroblue tetrazolium (NBT) by superoxide

radicals generated by a riboflavin-light-NBT system. The scavenging of superoxide radicals

by the antioxidant is measured as a decrease in the formation of the formazan product.

Methodology:

Prepare a reaction mixture containing phosphate buffer, riboflavin, phenazine

methosulphate (PMS), and NBT.

Add various concentrations of pratensein to the reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268542/
https://www.mdpi.com/1420-3049/19/1/713
https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate the reaction by illuminating the mixture with a fluorescent lamp.

After a specific incubation period (e.g., 20 minutes), measure the absorbance at 560 nm.

Use a standard antioxidant like ascorbic acid for comparison.

Calculate the percentage of superoxide radical scavenging.[13]

3. Lipid Peroxidation Assay

Principle: This assay determines the ability of an antioxidant to inhibit the peroxidation of

lipids, often measured by the formation of malondialdehyde (MDA), a secondary product of

lipid peroxidation.

Methodology:

Prepare a lipid-rich substrate, such as liposomes.

Induce lipid peroxidation using a pro-oxidant system (e.g., Fe²⁺/ascorbate).

Add different concentrations of pratensein to the system.

After incubation, measure the amount of MDA formed, typically using the thiobarbituric

acid reactive substances (TBARS) method.

Compare the inhibition of lipid peroxidation with that of standard antioxidants like BHT and

BHA.[5]

This guide provides a foundational understanding of pratensein for research and development

purposes. Further investigation into its specific molecular targets and mechanisms of action will

be crucial for fully elucidating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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